2-(Furan-2-yl)-5-((4-phenylpiperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-(furan-2-yl)-5-[(4-methylphenyl)-(4-phenylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C26H25N5O2S/c1-18-9-11-19(12-10-18)22(30-15-13-29(14-16-30)20-6-3-2-4-7-20)23-25(32)31-26(34-23)27-24(28-31)21-8-5-17-33-21/h2-12,17,22,32H,13-16H2,1H3
• InChI Key: YTXLGPRTFRWNPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=C(N3C(=NC(=N3)C4=CC=CO4)S2)O)N5CCN(CC5)C6=CC=CC=C6
• Molecular Formula: C26H25N5O2S
• Molecular Weight: 471.6 g/mol

Description

2-(Furan-2-yl)-5-((4-phenylpiperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C26H25N5O2S and its molecular weight is 471.58. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds related to 2-(Furan-2-yl)-5-((4-phenylpiperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol have been studied for their antimicrobial activities. For instance, Abdelhamid et al. (2019) synthesized novel functionalized 1,3,4-thiadiazoles, 1,3-thiazoles, and pyrazoline-containing moieties using hydrazonoyl halides, which demonstrated promising in vitro antibacterial and antifungal activities (Abdelhamid et al., 2019). Similarly, El-Shehry et al. (2020) evaluated the antimicrobial activity of new fused thiazolo[3,2-b]triazine derivatives against bacterial and fungal strains (El-Shehry et al., 2020).

Anticancer Properties

Lesyk et al. (2007) reported the synthesis of 5-substituted thiazolo[3,2-b][1,2,4]triazol-6-ones, which displayed anticancer activity on various human cancer cell lines, including renal, leukemia, colon, breast cancer, and melanoma cell lines (Lesyk et al., 2007).

Electrochemical and Electrochromic Properties

Akpinar et al. (2013) synthesized thiazolo[5,4-d]thiazole-containing copolymers with altered donor groups, exploring their electrochemical and electrochromic properties, making them candidates for electrochromic applications (Akpinar et al., 2013).

Antituberculosis Activity

Foks et al. (2004) examined the tuberculostatic activity of (4-phenylpiperazin-1-ylmethyl)-1,3,4-oxadiazole and (4-phenylpiperazin-1-ylmethyl)-1,2,4-triazole derivatives, with some compounds showing promising results against tuberculosis (Foks et al., 2004).

Antiviral Activity

Khan et al. (2014) synthesized new triazolothiadiazole and triazolothiadiazine derivatives, which were evaluated for their antiviral activity against HIV-1 and HIV-2, showing potential as HIV inhibitors (Khan et al., 2014).